Cas no 1261938-43-5 (5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine)

• Product Name: 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine
• CAS No: 1261938-43-5
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD18312205
• CID: 2764733
• PubChem ID: 53217848
• Update Time: 2025-06-13

5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 1261938-43-5
• 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine, 95%
• DTXSID30682853
• 5-(3-Chloro-5-methylphenyl)pyridin-2(1H)-one
• MFCD18312205
• 5-(3-CHLORO-5-METHYLPHENYL)-2-HYDROXYPYRIDINE
• 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine

• MDL： MFCD18312205
• Inchi： 1S/C12H10ClNO/c1-8-4-10(6-11(13)5-8)9-2-3-12(15)14-7-9/h2-7H,1H3,(H,14,15)
• InChI Key： LIIFTHRVIOJBFG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 219.0450916Da
• Monoisotopic Mass: 219.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine

5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine (CAS No. 1261938-43-5): An Overview of a Promising Compound in Pharmaceutical Research

5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine (CAS No. 1261938-43-5) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine features a pyridine ring substituted with a hydroxyl group at the 2-position and a 3-chloro-5-methylphenyl group at the 5-position. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the multifaceted biological activities of 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine. One of the most promising areas of research is its anti-inflammatory potential. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. This suggests that 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine has also demonstrated potential as an anti-cancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

The neuroprotective effects of 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine have also been explored in recent research. Studies using animal models of neurodegenerative diseases have shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine may have potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine have been investigated to assess its suitability for clinical use. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In terms of safety, preclinical toxicity studies have indicated that 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations will be necessary to ensure its long-term safety and efficacy in humans.

The potential therapeutic applications of 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine are not limited to the areas mentioned above. Ongoing research is exploring its effects on other biological processes, such as cardiovascular health and metabolic disorders. For example, preliminary studies suggest that this compound may have beneficial effects on lipid metabolism and insulin sensitivity, which could make it a valuable tool in the management of metabolic syndrome.

In conclusion, 5-(3-Chloro-5-methylphenyl)-2-hydroxypyridine (CAS No. 1261938-43-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting candidate for further investigation in pharmaceutical research. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.